Cas no 59039-61-1 (1-(propan-2-yl)-1,4-diazepane)
1-(propan-2-yl)-1,4-diazepane structure
Product Name:1-(propan-2-yl)-1,4-diazepane
CAS No:59039-61-1
MF:C8H18N2
MW:142.241921901703
MDL:MFCD08437494
CID:830308
PubChem ID:12236513
Update Time:2025-04-19
1-(propan-2-yl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-Isopropyl-1,4-diazepane
- 1-(1-methylethyl)-1,4-diazepane
- 1-isopropyl-homopiperazine
- 1-propan-2-yl-1,4-diazepane
- 1-Isopropyl-[1,4]diazepane
- N-i-Pr-homopiperazine
- 1-(propan-2-yl)-1,4-diazepane
- SCHEMBL63693
- AKOS000143719
- AT23966
- MB06129
- EN300-65941
- XEGFJPJTBTYPNB-UHFFFAOYSA-N
- MFCD08437494
- DTXSID60481770
- 59039-61-1
- SY065017
- Z239604566
- 4-isopropyl-1,4-diazepane
-
- MDL： MFCD08437494
- Inchi： 1S/C8H18N2/c1-8(2)10-6-3-4-9-5-7-10/h8-9H,3-7H2,1-2H3
- InChI Key： XEGFJPJTBTYPNB-UHFFFAOYSA-N
- SMILES： N1(CCNCCC1)C(C)C
Computed Properties
- Exact Mass: 142.14700
- Monoisotopic Mass: 142.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Boiling Point: 76-78°C/11mm
- PSA: 15.27000
- LogP: 0.95680
1-(propan-2-yl)-1,4-diazepane Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(propan-2-yl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B524580-50mg |
1-(propan-2-yl)-1,4-diazepane |
59039-61-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B524580-100mg |
1-(propan-2-yl)-1,4-diazepane |
59039-61-1 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B524580-500mg |
1-(propan-2-yl)-1,4-diazepane |
59039-61-1 | 500mg |
$ 275.00 | 2022-06-07 | ||
| abcr | AB403140-1 g |
1-Isopropyl-1,4-diazepane, 95%; . |
59039-61-1 | 95% | 1 g |
€191.20 | 2023-07-19 | |
| abcr | AB403140-5 g |
1-Isopropyl-1,4-diazepane, 95%; . |
59039-61-1 | 95% | 5 g |
€550.50 | 2023-07-19 | |
| Chemenu | CM283803-1g |
1-Isopropyl-1,4-diazepane |
59039-61-1 | 95% | 1g |
$191 | 2022-06-10 | |
| Fluorochem | 034934-250mg |
1-Isopropyl-[1,4]diazepane |
59039-61-1 | >97% | 250mg |
￡61.00 | 2022-02-28 | |
| Fluorochem | 034934-1g |
1-Isopropyl-[1,4]diazepane |
59039-61-1 | >97% | 1g |
￡120.00 | 2022-02-28 | |
| Fluorochem | 034934-5g |
1-Isopropyl-[1,4]diazepane |
59039-61-1 | >97% | 5g |
￡395.00 | 2022-02-28 | |
| Chemenu | CM283803-5g |
1-Isopropyl-1,4-diazepane |
59039-61-1 | 95% | 5g |
$516 | 2021-06-09 |
1-(propan-2-yl)-1,4-diazepane Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
59039-61-1 (1-(propan-2-yl)-1,4-diazepane) Related Products
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